Cas no 862486-67-7 (1-ethyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one)

• Product Name: 1-ethyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one
• CAS No: 862486-67-7
• MF: C₂₁H₂₂N₄O₃
• MW: 378.424384593964
• CID: 5871192
• PubChem ID: 5253212
• Update Time: 2025-05-26

1-ethyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 862486-67-7
• 1-ethyl-3-nitro-4-(4-phenylpiperazin-1-yl)quinolin-2-one
• 1-ethyl-3-nitro-4-(4-phenylpiperazin-1-yl)quinolin-2(1H)-one
• F3226-3073
• 1-ethyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one
• SR-01000918262-1
• AKOS002261219
• SR-01000918262
• Z336089334
• 2(1H)-Quinolinone, 1-ethyl-3-nitro-4-(4-phenyl-1-piperazinyl)-

• Inchi： 1S/C21H22N4O3/c1-2-24-18-11-7-6-10-17(18)19(20(21(24)26)25(27)28)23-14-12-22(13-15-23)16-8-4-3-5-9-16/h3-11H,2,12-15H2,1H3
• InChI Key： JHZGTNPXCPXYOZ-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC=C2)C(N2CCN(C3=CC=CC=C3)CC2)=C([N+]([O-])=O)C1=O

Computed Properties

• Exact Mass: 378.16919058g/mol
• Monoisotopic Mass: 378.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 507.9±50.0 °C(Predicted)
• pka: 5.80±0.40(Predicted)

Additional information on 1-ethyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one

Introduction to 1-Ethyl-3-Nitro-4-(4-Phenylpiperazin-1-yl)-1,2-Dihydroquinolin-2-one (CAS No. 862486-67-7)

1-Ethyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one, with the CAS number 862486-67-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline core, a nitro group, and a phenylpiperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The quinoline scaffold is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including antimalarial, anticancer, and anti-inflammatory properties. The presence of the nitro group in the structure of 1-ethyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one adds to its reactivity and can influence its pharmacological profile. The phenylpiperazine moiety, on the other hand, is known for its central nervous system (CNS) activity and has been used in the development of various CNS drugs.

Recent research has focused on the potential of 1-Ethyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-Ethyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one demonstrated significant cytotoxicity against human breast cancer cells (MCF-7) and human colon cancer cells (HCT116). The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its antiproliferative properties, 1-Ethyl-3-nitro-4-(4-phenylpiperazin-1-yl)-1,2-dihydroquinolin-2-one has also shown promise in neuropharmacology. Research conducted by a team at the University of California revealed that this compound exhibits potent serotonin receptor agonist activity. This property makes it a potential candidate for the treatment of neurological disorders such as depression and anxiety. The phenylpiperazine moiety plays a crucial role in this activity by enhancing the binding affinity to serotonin receptors.

The synthesis of 1-Ethyl-3-nitro-4-(4-phenylpiperazin-1-y l)-1,2-dihydroquinolin - 2 - one involves several steps and requires careful optimization to achieve high yields and purity. One common synthetic route involves the condensation of 3-nitroquinolin - 2 - one with 1 - ethyl - 4 - phenylpiperazine followed by reduction and cyclization steps. Advances in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the production of this compound.

The pharmacokinetic properties of 1-Ethyl - 3 - nitro - 4 - ( 4 - phen ylpip er azin - 1 - yl ) - 1 , 2 - dihydroquinolin - 2 - one have been extensively studied to understand its behavior in biological systems. In vitro and in vivo studies have shown that this compound has good oral bioavailability and favorable pharmacokinetic profiles. These properties are essential for ensuring that the compound reaches its target sites in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Eth yl - 3 - nit ro - 4 - ( 4 - phen ylpip er azin - 1 - yl ) - 1 , 2 - dihydroquinolin - 2 - one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are promising and suggest that further clinical development is warranted.

In conclusion, 1-Eth yl - 3 - nit ro - 4 -( 4-p hen ylpip er azin - 1-y l) - 1 , 2-di hydro quino lin-e one (CAS No .862486-e7) is a promising compound with potential applications in oncology and neuropharmacology. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.